Cas no 2548993-77-5 (3-methyl-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]butan-1-one)

• Product Name: 3-methyl-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]butan-1-one
• CAS No: 2548993-77-5
• MF: C₁₉H₂₆N₄O
• MW: 326.435944080353
• CID: 5311737
• PubChem ID: 154830631
• Update Time: 2025-07-14

3-methyl-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2548993-77-5
• F6783-6426
• AKOS040728414
• 3-methyl-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]butan-1-one
• 1-[Hexahydro-5-(1-methyl-1H-benzimidazol-2-yl)pyrrolo[3,4-c]pyrrol-2(1H)-yl]-3-methyl-1-butanone

• Inchi： 1S/C19H26N4O/c1-13(2)8-18(24)22-9-14-11-23(12-15(14)10-22)19-20-16-6-4-5-7-17(16)21(19)3/h4-7,13-15H,8-12H2,1-3H3
• InChI Key： NDBOMJUCVXXCFS-UHFFFAOYSA-N
• SMILES： C(N1CC2CN(C3N(C)C4=CC=CC=C4N=3)CC2C1)(=O)CC(C)C

Computed Properties

• Exact Mass: 326.21066147g/mol
• Monoisotopic Mass: 326.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.4Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 525.6±60.0 °C(Predicted)
• pka: 8.05±0.10(Predicted)

Additional information on 3-methyl-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]butan-1-one

Professional Introduction to Compound with CAS No. 2548993-77-5 and Product Name: 3-methyl-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]butan-1-one

The compound with the CAS number 2548993-77-5 and the product name 3-methyl-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]butan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple nitrogen-containing rings, including a benzodiazolyl moiety and an octahydropyrrolo[3,4-c]pyrrol scaffold, suggests a high degree of structural complexity that may contribute to unique pharmacological properties.

Recent studies in the domain of heterocyclic chemistry have highlighted the importance of such intricate molecular frameworks in developing novel therapeutic agents. The benzodiazolyl group, known for its role in various pharmacological activities, including anxiolytic and sedative effects, provides a promising starting point for further functionalization. Additionally, the octahydropyrrolo[3,4-c]pyrrol ring system introduces additional complexity, which may enhance binding affinity and selectivity in target enzymes or receptors.

In the context of drug discovery, the synthesis and characterization of this compound exemplify the ongoing efforts to explore novel scaffolds that can modulate biological pathways effectively. The 3-methylbutan-1-one side chain further contributes to the molecule's overall physicochemical properties, potentially influencing solubility, metabolic stability, and bioavailability. These factors are critical in determining the compound's suitability for further development into a clinical candidate.

Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been instrumental in predicting the interactions of this compound with biological targets. Preliminary simulations suggest that the 5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol moiety may exhibit strong binding affinity to specific protein targets involved in neurological disorders. This aligns with current research trends that emphasize the development of targeted therapies for conditions such as depression and anxiety disorders.

The synthesis of this compound also underscores the importance of innovative synthetic strategies in modern organic chemistry. The construction of the polycyclic framework requires meticulous planning and execution to ensure high yield and purity. Techniques such as transition metal-catalyzed coupling reactions and intramolecular cyclizations have been employed to achieve the desired structure efficiently. These synthetic methodologies not only highlight the expertise required but also contribute to the broader toolkit available for medicinal chemists.

From a pharmacological perspective, the unique combination of structural features in this compound offers a rich ground for exploration. The methyl substituents on both the benzodiazolyl ring and the butanone side chain may serve as handles for further derivatization, allowing chemists to fine-tune pharmacokinetic and pharmacodynamic properties. Such flexibility is crucial in optimizing lead compounds for clinical trials.

Recent literature reports indicate that similar heterocyclic compounds have shown promise in preclinical studies as modulators of central nervous system (CNS) activity. The structural motifs present in this compound bear resemblance to known active pharmaceutical ingredients (APIs) that exhibit therapeutic effects. This suggests that further investigation could uncover novel mechanisms of action or enhance existing ones.

The role of computational chemistry in guiding experimental design cannot be overstated. By leveraging machine learning models and artificial intelligence algorithms, researchers can predict potential biological activities and optimize synthetic routes with greater precision. This interdisciplinary approach accelerates the drug discovery process by reducing trial-and-error experimentation.

In conclusion, the compound with CAS no. 2548993-77-5 represents a compelling example of how complex molecular architectures can be harnessed for therapeutic purposes. Its unique structural features, including the benzodiazolyl, octahydropyrrolo[3,4-c]pyrrol, and methylbutanone components, offer a foundation for developing innovative treatments targeting neurological disorders. As research progresses, this molecule will likely serve as a valuable scaffold for further exploration in medicinal chemistry.